Benzamide, 2-amino-N,5-dimethoxy-N-methyl-

• CAS RN: 214971-09-2
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-amino-N,5-dimethoxy-N-methylbenzamide
• InChI: InChI=1S/C10H14N2O3/c1-12(15-3)10(13)8-6-7(14-2)4-5-9(8)11/h4-6H,11H2,1-3H3
• InChI Key: CWLMVQZFAUWODA-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C=CC(=C1)OC)N)OC

Description

Benzamide, 2-amino-N,5-dimethoxy-N-methyl- is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of ethyl acetate (8 ml) and methanol (10 ml) was dissolved N-methyl-N-methyloxy-2-benzyloxycarbonylamino-5-methyloxy-benzamide (0.55 g). To the solution was added 10% palladium-carbon (0.1 g). The mixture was stirred for 40 minutes at ordinary temperature under atmospheric pressure in hydrogen streams. The reaction mixture was subjected to filtration, and the filtrate was concentrated under reduced pressure. From the concentrate, N-methyl-N-methyloxy 2-amino-5-methyloxy-benzamide (0.35 g) was obtained.